2-Methoxy-3-(4-methylphenyl)benzoic acid

• IUPAC Name: 2-methoxy-3-(4-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H14O3/c1-10-6-8-11(9-7-10)12-4-3-5-13(15(16)17)14(12)18-2/h3-9H,1-2H3,(H,16,17)
• InChI Key: DSFHZVRGUSLUGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C(=CC=C2)C(=O)O)OC
• Molecular Formula: C15H14O3
• DSSTOX Substance ID: DTXSID00688625
• Molecular Weight: 242.27 g/mol
• CAS No.: 1261969-47-4

Description

2-Methoxy-3-(4-methylphenyl)benzoic acid (CAS: 1261969-47-4) is a benzoic acid derivative with the molecular formula C₁₅H₁₄O₃ and a molar mass of 242.27 g/mol . The compound features a methoxy group at the ortho-position (C2) of the benzoic acid core and a 4-methylphenyl substituent at the meta-position (C3) (Figure 1). This structural arrangement confers unique physicochemical properties, such as moderate lipophilicity due to the methyl group and hydrogen-bonding capacity via the carboxylic acid moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-3-(4-methylphenyl)benzoic acid can be achieved through several methods. One common approach involves the reaction of 4-methylphenylboronic acid with 2-methoxybenzoic acid under Suzuki-Miyaura coupling conditions. This reaction typically requires a palladium catalyst, such as palladium acetate, and a base like potassium carbonate, in a solvent such as toluene or ethanol. The reaction is carried out under an inert atmosphere, usually nitrogen or argon, at elevated temperatures (80-100°C) for several hours .

Industrial Production Methods

Industrial production of 2-Methoxy-3-(4-methylphenyl)benzoic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimizing reaction conditions, such as temperature, pressure, and catalyst concentration, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-3-(4-methylphenyl)benzoic acid undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a carboxylic acid derivative.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) in acidic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Electrophilic substitution reactions often require reagents like nitric acid (HNO3) for nitration or bromine (Br2) for bromination.

Major Products Formed

Oxidation: Formation of 2-methoxy-3-(4-methylphenyl)benzoic acid derivatives with additional carboxylic acid groups.

Reduction: Formation of 2-methoxy-3-(4-methylphenyl)benzyl alcohol.

Substitution: Formation of nitro or halogenated derivatives of 2-Methoxy-3-(4-methylphenyl)benzoic acid.

Scientific Research Applications

2-Methoxy-3-(4-methylphenyl)benzoic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in designing new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of advanced materials.

Mechanism of Action

The mechanism of action of 2-Methoxy-3-(4-methylphenyl)benzoic acid involves its interaction with specific molecular targets and pathways. The methoxy and methylphenyl groups contribute to its binding affinity and selectivity towards certain enzymes or receptors. For instance, it may inhibit specific enzymes by binding to their active sites, thereby modulating biochemical pathways and exerting its effects .

Comparison with Similar Compounds

3-Methoxy-4-methylbenzoic Acid (CAS: 7151-68-0)

• Molecular Formula : C₉H₁₀O₃
• Molar Mass : 166.18 g/mol
• Key Differences :
  • Substituents are positioned at C3 (methoxy) and C4 (methyl), unlike the C2 and C3 positions in the target compound.
  • Smaller molecular size and lower molar mass, leading to higher solubility in polar solvents.
• Physicochemical Impact : The altered substituent positions reduce steric hindrance and may enhance crystallinity compared to the target compound .

2-Methoxy-4-(3-trifluoromethylphenyl)benzoic Acid (CAS: 1237117-50-8)

• Molecular Formula : C₁₅H₁₁F₃O₃
• Molar Mass : 296.24 g/mol
• Key Differences :
  • Features a trifluoromethyl group (strong electron-withdrawing) at the para-position of the phenyl ring, contrasting with the electron-donating methyl group in the target compound.
• Functional Impact : The trifluoromethyl group increases acidity (lower pKa) and metabolic stability, making it more suitable for pharmaceutical applications .

Benzoic Acid Derivatives with Heterocyclic Moieties

3-[[4-(4-Formyl-2-methoxyphenoxy)-6-(4-methoxyphenoxy)-1,3,5-triazin-2-yl]amino]benzoic Acid (Compound 4j)

• Molecular Formula : C₂₅H₂₀N₄O₇
• Molar Mass : 512.45 g/mol
• Key Differences: Incorporates a triazine ring linked to multiple phenoxy and formyl groups. Higher molecular complexity and weight, leading to a higher melting point (180–182°C) compared to the target compound.
• Functional Role : Such triazine derivatives are often explored for their antimicrobial or catalytic properties due to extended conjugation and hydrogen-bonding sites.

3-[[4-(4-Formyl-2-methoxyphenoxy)-6-phenoxy-1,3,5-triazin-2-yl]amino]benzoic Acid (Compound 4i)

• Molecular Formula : C₂₄H₁₈N₄O₆
• Molar Mass : 458.43 g/mol
• Key Differences: Lacks the 4-methoxyphenoxy group present in 4j, simplifying the structure but retaining the triazine core. Exhibits a higher melting point (217.5–220°C), suggesting stronger intermolecular interactions.

Benzofuran and Acetic Acid Derivatives

2-(5-Acetyl-7-methoxy-2-(4-methoxyphenyl)benzofuran-3-yl)acetic Acid

• Molecular Formula : C₂₀H₁₈O₆
• Molar Mass : 354.36 g/mol
• Key Differences: Contains a benzofuran ring instead of a simple benzoic acid core.
• Synthetic Relevance : Synthesized via multicomponent reactions, highlighting divergent synthetic pathways compared to the target compound.

Physicochemical Properties

Compound	Molecular Formula	Molar Mass (g/mol)	Melting Point (°C)	Key Functional Groups
Target Compound	C₁₅H₁₄O₃	242.27	Not reported	Benzoic acid, methoxy, methyl
3-Methoxy-4-methylbenzoic Acid	C₉H₁₀O₃	166.18	Not reported	Benzoic acid, methoxy, methyl
Compound 4j	C₂₅H₂₀N₄O₇	512.45	180–182	Triazine, formyl, phenoxy
Compound 4i	C₂₄H₁₈N₄O₆	458.43	217.5–220	Triazine, phenoxy